Cas no 1311317-59-5 (1-(oxane-4-carbonyl)piperazine hydrochloride)

1-(oxane-4-carbonyl)piperazine hydrochloride structure

1311317-59-5 structure

Product Name:1-(oxane-4-carbonyl)piperazine hydrochloride

CAS No:1311317-59-5

MF:C₁₀H₁₉ClN₂O₂

MW:234.723061800003

CID:4587796

Update Time:2022-09-23

1-(oxane-4-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(oxane-4-carbonyl)piperazine hydrochloride
- 1-(tetrahydro-2H-pyran-4-ylcarbonyl)piperazine hydrochloride
- Inchi： 1S/C10H18N2O2.ClH/c13-10(9-1-7-14-8-2-9)12-5-3-11-4-6-12;/h9,11H,1-8H2;1H
- InChI Key： ZSZUDIHOLUUGAA-UHFFFAOYSA-N
- SMILES： C(N1CCNCC1)(C1CCOCC1)=O.Cl

1-(oxane-4-carbonyl)piperazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E589978-10mg	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5		10mg	$ 50.00	2022-06-02
TRC	E589978-50mg	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5		50mg	$ 160.00	2022-06-02
TRC	E589978-100mg	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5		100mg	$ 250.00	2022-06-02
Enamine	EN300-79579-0.05g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	0.05g	$166.0	2023-02-12
Enamine	EN300-79579-0.1g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	0.1g	$248.0	2023-02-12
Enamine	EN300-79579-0.25g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	0.25g	$353.0	2023-02-12
Enamine	EN300-79579-0.5g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	0.5g	$557.0	2023-02-12
Enamine	EN300-79579-1.0g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	1.0g	$714.0	2023-02-12
Enamine	EN300-79579-2.5g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	2.5g	$1399.0	2023-02-12
Enamine	EN300-79579-5.0g	1-(oxane-4-carbonyl)piperazine hydrochloride	1311317-59-5	95%	5.0g	$2070.0	2023-02-12

1-(oxane-4-carbonyl)piperazine hydrochloride Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

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